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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the proper and compliant disposal of 2-(2-
ethoxyethoxy)ethyl acetate (CAS No. 112-15-2), also known as Diethylene Glycol Monoethyl
Ether Acetate or Carbitol Acetate. Adherence to these procedures is critical for ensuring
personnel safety and environmental protection.

Frequently Asked Questions (FAQS)

Q1: What is 2-(2-ethoxyethoxy)ethyl acetate and why is its disposal regulated?

Al: 2-(2-ethoxyethoxy)ethyl acetate is a colorless liquid commonly used as a solvent in
coatings, lacquers, and printing inks.[1][2] Its disposal is regulated because it is considered a
hazardous chemical that can cause serious eye irritation.[1][3] Like other glycol ethers,
improper disposal can pose risks to human health and the environment. The substance is
soluble in water, meaning it can easily spread in water systems if not handled correctly.[3][4]

Q2: Is 2-(2-ethoxyethoxy)ethyl acetate waste classified as hazardous waste?

A2: Yes, this material and its container must be disposed of as hazardous waste.[5][6]
According to the OSHA Hazard Communication Standard, it is considered a hazardous
chemical.[3] Waste generators are legally responsible for determining if a discarded chemical is
classified as hazardous and must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[1][3]
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Q3: Can | pour small amounts of this waste down the drain?

A3: No. Under no circumstances should this chemical waste be emptied into drains, sewers, or
waterways.[1][5][7][8] This is to prevent environmental contamination and potential damage to
wastewater treatment systems.[7]

Q4: What is the correct procedure for collecting and storing this waste pending disposal?

A4: All waste containing 2-(2-ethoxyethoxy)ethyl acetate should be collected in suitable,
sealable, and clearly labeled containers.[3][8] Store these containers in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents, heat,
sparks, and open flames.[3][7] Ensure containers are protected from physical damage and
checked regularly for leaks.[7][9]

Q5: How should I handle a spill?

A5: For minor spills, ensure adequate ventilation and wear appropriate Personal Protective
Equipment (PPE), including gloves and safety goggles.[1][10] Remove all ignition sources.[1][7]
Contain the spill using an inert absorbent material like sand, vermiculite, or dry earth.[1][5]
Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal as hazardous waste.[8][11] For large spills, evacuate the area and
contact your institution's Environmental Health and Safety (EHS) department or emergency
responders.[7][12]

Q6: Who should | contact for the final disposal of the waste?

A6: The final disposal must be handled by a licensed and approved waste disposal company.
[4][11] Always consult your institution's EHS department to coordinate waste pickup and ensure
all regulatory requirements are met.[7]

Troubleshooting Guide
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Issue/Problem

Recommended Action & Solution

Uncertainty about waste classification

Do not proceed with disposal. Contact your EHS
department immediately. They can provide
guidance on proper waste characterization

based on local and national regulations.[3]

An unlabeled container of chemical waste is

found

Assume the contents are hazardous. Do not
open or mix with other waste. Secure the
container in a safe location and immediately
report it to your lab supervisor and EHS

department for identification and proper labeling.

The waste is mixed with other solvents

Do not mix incompatible waste streams. The
mixture must be treated as hazardous waste.
Provide a complete list of all components to
your EHS officer and the waste disposal

company for proper handling and disposal.

A spill occurs near a drain

Prevent entry into the drain. Immediately use
spill socks or other absorbent materials to
create a barrier around the drain.[1][13] Proceed

with the spill cleanup protocol.

Chemical Data for Disposal Consideration

This table summarizes key physicochemical properties that inform the handling and disposal

protocols for 2-(2-ethoxyethoxy)ethyl acetate.
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Property

Value

Significance for
Disposal

Source

CAS Number

112-15-2

Unique identifier for

the chemical.

[31(14][15]

Synonyms

Carbitol acetate,
Diethylene glycol
monoethyl ether
acetate,
Ethyldiglycolacetate

Aids in identifying the
chemical on various
safety and regulatory

documents.

[11(3][1€]

Physical State

Colorless Liquid

Affects spill response;
liquid can flow and

spread.

[2]

Flash Point

98 °C (208.4 °F) -

closed cup

Indicates the
substance is a
combustible liquid,
requiring control of
ignition sources during

handling and storage.

[14]

Water Solubility

Miscible

High water solubility
increases its mobility
in the environment,
making containment
critical. It should not
be disposed of in

drains.

[3]09]

Partition Coefficient

(log Kow)

0.71-0.74

A low value indicates
a preference for water
over fatty tissues,
suggesting low
bioaccumulation
potential but high
mobility in aqueous

environments.

[3](5]
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Standard Protocol for Waste Management

Publicly available protocols for the chemical neutralization of 2-(2-ethoxyethoxy)ethyl acetate
in a laboratory setting are not standard practice. The required procedure is to segregate and
store the waste for collection by a licensed professional service.

Step-by-Step Protocol for Waste Collection and Spill Management:

o Wear Appropriate PPE: Before handling the chemical or its waste, put on safety goggles,
chemical-resistant gloves (e.g., PVC), and a lab coat.[9]

o Waste Segregation: Collect all waste containing 2-(2-ethoxyethoxy)ethyl acetate (including
contaminated consumables) in a designated, compatible, and leak-proof container. Do not
mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-(2-ethoxyethoxy)ethyl acetate,"” and any other contaminants present. Note the
accumulation start date.

e Secure Storage: Tightly seal the container and store it in a designated satellite accumulation
area that is cool, dry, and well-ventilated. Ensure it is away from heat and incompatible
materials.[7][9]

e Spill Response:

[¢]

Alert Personnel: Notify others in the immediate area.[12]

o

Containment: Confine the spill by absorbing it with an inert material (vermiculite, sand).[1]
[5] Work from the outside of the spill inward to prevent spreading.[10][13]

o

Collection: Use spark-proof tools to collect the absorbed material and place it in a sealable
container for disposal.[8]

o

Decontamination: Clean the spill area thoroughly.[1]

o Arrange for Disposal: Contact your EHS department to schedule a pickup by a licensed
hazardous waste disposal contractor.[7]
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Visual Workflow Guides

The following diagrams illustrate the decision-making processes for waste disposal and spill
response.

Waste Generated
(Pure or in solution)

Identify Waste Stream
(Is it contaminated with other chemicals?)

Segregate in a Designated,
Leak-Proof & Sealed Container

Label Container Correctly
(‘Hazardous Waste', Chemical Name, Date)

Store in a Cool, Dry,
Well-Ventilated Area

Consult Institutional EHS Guidelines
& Local Regulations

Arrange Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: Waste Disposal Decision Workflow.
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Caption: Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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